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molecular formula C8H7F3IN B1395284 2-Iodo-4-methyl-5-(trifluoromethyl)aniline CAS No. 872624-68-5

2-Iodo-4-methyl-5-(trifluoromethyl)aniline

Cat. No. B1395284
CAS RN: 872624-68-5
M. Wt: 301.05 g/mol
InChI Key: OEHDGSONCOREHH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07786108B2

Procedure details

Add a solution of isopropyl chloroformate (99.6 mL, 99.6 mmol, 1M in toluene) dropwise to a solution of 2-iodo-4-methyl-5-trifluoromethylphenylamine (27.26 g, 90.55 mmol) and pyridine (14.6 mL, 181.1 mmol) in dichloromethane (350 mL) at 5° C. under an atmosphere of nitrogen and warm the mixture to room temperature. Stir for 3 h and wash the mixture with 2 N HCl (100 mL) and brine (100 mL). Dry over anhydrous sodium sulfate, filter and remove the solvent under reduced pressure to afford the title compound as a tan solid (33.59 g, 96%), which is used in the next step without purification. APCI MS m/z 388 (M+H)+.
Name
isopropyl chloroformate
Quantity
99.6 mL
Type
reactant
Reaction Step One
Name
2-iodo-4-methyl-5-trifluoromethylphenylamine
Quantity
27.26 g
Type
reactant
Reaction Step One
Name
pyridine
Quantity
14.6 mL
Type
reactant
Reaction Step One
Name
dichloromethane
Quantity
350 mL
Type
solvent
Reaction Step One
Name
title compound
Yield
96%

Identifiers

REACTION_CXSMILES
Cl[C:2]([O:4][CH:5]([CH3:7])[CH3:6])=[O:3].[I:8][C:9]1[CH:14]=[C:13]([CH3:15])[C:12]([C:16]([F:19])([F:18])[F:17])=[CH:11][C:10]=1[NH2:20].N1C=CC=CC=1>ClCCl>[I:8][C:9]1[CH:14]=[C:13]([CH3:15])[C:12]([C:16]([F:18])([F:19])[F:17])=[CH:11][C:10]=1[NH:20][C:2](=[O:3])[O:4][CH:5]([CH3:7])[CH3:6]

Inputs

Step One
Name
isopropyl chloroformate
Quantity
99.6 mL
Type
reactant
Smiles
ClC(=O)OC(C)C
Name
2-iodo-4-methyl-5-trifluoromethylphenylamine
Quantity
27.26 g
Type
reactant
Smiles
IC1=C(C=C(C(=C1)C)C(F)(F)F)N
Name
pyridine
Quantity
14.6 mL
Type
reactant
Smiles
N1=CC=CC=C1
Name
dichloromethane
Quantity
350 mL
Type
solvent
Smiles
ClCCl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
Stir for 3 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

WASH
Type
WASH
Details
wash the mixture with 2 N HCl (100 mL) and brine (100 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
Dry over anhydrous sodium sulfate
FILTRATION
Type
FILTRATION
Details
filter
CUSTOM
Type
CUSTOM
Details
remove the solvent under reduced pressure

Outcomes

Product
Details
Reaction Time
 3 h
Name
title compound
Type
product
Smiles
IC1=C(C=C(C(=C1)C)C(F)(F)F)NC(OC(C)C)=O
Measurements
Type Value Analysis
AMOUNT: MASS 33.59 g
YIELD: PERCENTYIELD 96%
YIELD: CALCULATEDPERCENTYIELD 95.8%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.